Cas no 153759-58-1 (5-Bromo-3-(tert-butyl)-2-hydroxybenzaldehyde)

• Product Name: 5-Bromo-3-(tert-butyl)-2-hydroxybenzaldehyde
• CAS No: 153759-58-1
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• MDL: MFCD00456060
• CID: 1327761
• PubChem ID: 797006
• Update Time: 2025-04-20

5-Bromo-3-(tert-butyl)-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 5-bromo-3-(1,1-dimethylethyl)-2-hydroxy-
• 5-bromo-3-tert-butyl-2-hydroxybenzaldehyde
• 3-tert-butyl-5-bromo-2-hydroxybenzaldehyde
• 5-bromo-3-(tert-butyl)-2-hydroxybenzaldehyde
• Cambridge id 5117049
• CBDivE_011778
• DTEMRMZXDSDCPQ-UHFFFAOYSA-N
• 5-bromo-3-tert-butylsalicylaldehyde
• 5-bromo-3-t-butyl-2-hydroxybenzaldehyde
• AK542795
• SY041212
• 5-Bromo-3-(t-butyl)-2-hydroxybenzaldehyde
• 2-Hydroxy-3-tert-butyl-5-bromobenzaldehyde
• Benzaldehyde, 5-bro
• 5-Bromo-3-(tert-butyl)-2-hydroxybenzaldehyde

• MDL： MFCD00456060
• Inchi： 1S/C11H13BrO2/c1-11(2,3)9-5-8(12)4-7(6-13)10(9)14/h4-6,14H,1-3H3
• InChI Key： DTEMRMZXDSDCPQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C(=C(C=1)C(C)(C)C)O

Computed Properties

• Exact Mass: 256.00989
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Topological Polar Surface Area: 37.3

Experimental Properties

• PSA: 37.3